methyl 5-chloro-4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-phenyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 5-chloro-4-[(E)-(3-fluorophenyl)methoxyiminomethyl]-1-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C19H15ClFN3O3/c1-26-19(25)17-16(11-22-27-12-13-6-5-7-14(21)10-13)18(20)24(23-17)15-8-3-2-4-9-15/h2-11H,12H2,1H3/b22-11+
• InChI Key: VYSUHTCUBVUORP-SSDVNMTOSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=C1C=NOCC2=CC(=CC=C2)F)Cl)C3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=NN(C(=C1/C=N/OCC2=CC(=CC=C2)F)Cl)C3=CC=CC=C3
• Molecular Formula: C19H15ClFN3O3
• Molecular Weight: 387.8 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and density, are crucial for understanding its behavior under different conditions. Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved data.

Scientific Research Applications

Synthesis and Characterization

Research on pyrazole derivatives, such as the synthesis of new imidazolyl acetic acid derivatives with potential anti-inflammatory and analgesic activities, exemplifies the methodological approach to creating and analyzing compounds within this chemical class. These derivatives were synthesized and evaluated for their biological activities, indicating a broad interest in pyrazole compounds for therapeutic applications (Khalifa & Abdelbaky, 2008).

Biological Activities

The investigation into the structural, spectral, and theoretical properties of pyrazole-4-carboxylic acid derivatives highlights the interest in understanding the fundamental properties of these compounds. Such studies are critical for designing molecules with desired biological or physical properties (Viveka et al., 2016).

Antibacterial Evaluation

Research on azetidinone derivatives of pyrazolones demonstrates the antimicrobial potential of pyrazole-based compounds. The synthesis and characterization of these compounds, followed by screening for antibacterial activity, reveal the utility of pyrazole derivatives in developing new antimicrobials (Chopde et al., 2012).

Antitumor Applications

Studies on comenic acid derivatives containing pyrazole moieties for antitumor applications illustrate the exploration of pyrazole derivatives in cancer therapy. The synergetic effect observed with first-line antitumor drugs indicates the potential of these compounds in enhancing the efficacy of existing therapies (Kletskov et al., 2018).

Mechanism of Action

Target of Action

It’s known that many pyrazole derivatives have a wide range of biological targets due to their versatile structure .

Mode of Action

Pyrazole derivatives often interact with their targets through various mechanisms, including hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Many pyrazole derivatives are known to interact with various biochemical pathways, leading to a wide range of downstream effects .

Result of Action

Many pyrazole derivatives are known to have a wide range of biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can often influence the action of similar compounds .